Cas no 62475-47-2 (8,5'-cycloadenosine)

8,5'-cycloadenosine structure
8,5'-cycloadenosine structure
Product Name:8,5'-cycloadenosine
CAS No:62475-47-2
MF:C10H11N5O4
MW:265.225441217422
CID:956712
PubChem ID:124926
Update Time:2025-04-19

8,5'-cycloadenosine Chemical and Physical Properties

Names and Identifiers

    • 8,5'-cycloadenosine
    • (6R-(6alpha,7alpha,8alpha,9alpha,10alpha))- 4-amino-7,8,9,10-tetrahydro-7,10-Epoxy-6H-azepino(1,2-E)purine-6,8,9-triol
    • 7-amino-15-oxa-2,4,6,9-tetrazatetracyclo[10.2.1.02,10.03,8]pentadeca-3,5,7,9-tetraene-11,13,14-triol
    • 8,5'-Cycloadenosine monohydrate
    • DTXSID00978058
    • 62475-47-2
    • 7,10-Epoxy-6H-azepino(1,2-e)purine-6,8,9-triol, 4-amino-7,8,9,10-tetrahydro-, (6R-(6alpha,7alpha,8alpha,9alpha,10alpha))-
    • SCHEMBL14853654
    • 4-amino-7,8,9,10-tetrahydro-6h-7,10-epoxyazepino[1,2-e]purine-6,8,9-triol
    • Inchi: 1S/C10H11N5O4/c11-7-2-8(13-1-12-7)15-9(14-2)5(18)6-3(16)4(17)10(15)19-6/h1,3-6,10,16-18H,(H2,11,12,13)
    • InChI Key: OUMZRLANNPGSAF-UHFFFAOYSA-N
    • SMILES: O1C2C(C(C1C(C1=NC3=C(N)N=CN=C3N21)O)O)O

Computed Properties

  • Exact Mass: 265.08123
  • Monoisotopic Mass: 265.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • Density: 2.66
  • Boiling Point: 761.6°C at 760 mmHg
  • Flash Point: 414.4°C
  • Refractive Index: 2.253
  • PSA: 139.54

8,5'-cycloadenosine Related Literature

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